2-(ethylthio)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide
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Description
2-(ethylthio)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that has been shown to have a range of biochemical and physiological effects. In
Scientific Research Applications
Amplification of Phleomycin Activity
The compound 2-(ethylthio)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide, through its structural analogs involving furan and pyrazine moieties, has shown potential in the amplification of phleomycin activity against Escherichia coli. The work of D. J. Brown and W. Cowden (1982) on unfused heterobicycles, which include pyridinylpyrimidines with strongly basic side chains, indicates the significance of such compounds in enhancing antibiotic efficacy (Brown & Cowden, 1982).
Anti-Influenza Activity
A related study by A. Hebishy, Hagar T. Salama, and G. Elgemeie (2020) on the synthesis of novel benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity. This highlights the potential application of similar compounds in antiviral therapies, particularly against the H5N1 strain (Hebishy, Salama, & Elgemeie, 2020).
Synthesis and Structural Insights
Research by A. Brbot-Šaranović, G. Pavlović, and M. Cindrić (2000) on the synthesis and structures of new enaminones, including compounds related to furan derivatives, provides valuable structural insights. This research can inform the development of compounds with similar structural features for varied scientific applications (Brbot-Šaranović, Pavlović, & Cindrić, 2000).
Antimicrobial Evaluation
M. Bhuiyan et al. (2006) synthesized new thienopyrimidine derivatives, showcasing pronounced antimicrobial activity. This suggests that compounds incorporating elements of furan and pyrazine could be explored further for their antimicrobial properties (Bhuiyan et al., 2006).
Ethylene Biosynthesis Inhibition
A study on pyrazinamide derivatives, including those related to pyrazine and furan structures, demonstrated their ability to block ethylene biosynthesis, highlighting a potential application in agriculture to delay ripening and senescence in fruits and flowers (Sun et al., 2017).
properties
IUPAC Name |
2-ethylsulfanyl-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-2-24-16-6-4-3-5-14(16)18(22)21-11-15-17(20-9-8-19-15)13-7-10-23-12-13/h3-10,12H,2,11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMHWUHAWLPKVSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCC2=NC=CN=C2C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(ethylthio)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide |
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